Cas no 478831-11-7 (1H-Indazole, 5-(2-nitrophenoxy)-)

• Product Name: 1H-Indazole, 5-(2-nitrophenoxy)-
• CAS No: 478831-11-7
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• CID: 3997930
• PubChem ID: 22933709
• Update Time: 2025-04-22

1H-Indazole, 5-(2-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5-(2-nitrophenoxy)-
• DB-397377
• SCHEMBL5413450
• OQVZAOIMTSAHGA-UHFFFAOYSA-N
• 478831-11-7
• 5-(2-nitrophenoxy)-1H-indazole

• Inchi： 1S/C13H9N3O3/c17-16(18)12-3-1-2-4-13(12)19-10-5-6-11-9(7-10)8-14-15-11/h1-8H,(H,14,15)
• InChI Key： OQVZAOIMTSAHGA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OC3=CC=CC=C3[N+]([O-])=O)C=C2)C=N1

Computed Properties

• Exact Mass: 255.06439116Da
• Monoisotopic Mass: 255.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.7Ų